Cas no 1021079-97-9 (4-fluoro-n-(3-fluorobenzyl)-2-methylaniline)

4-Fluoro-N-(3-fluorobenzyl)-2-methylaniline is a fluorinated aromatic amine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features two fluorine substituents, enhancing its metabolic stability and lipophilicity, which may improve bioavailability in drug development. The compound’s benzyl-aniline scaffold offers versatility as an intermediate in synthesizing more complex molecules, particularly in medicinal chemistry for targeting selective receptors or enzymes. The presence of fluorine atoms can also influence electronic properties, making it valuable for structure-activity relationship (SAR) studies. This compound is typically handled under controlled conditions due to its reactive amine group, requiring appropriate storage and handling protocols to ensure stability and purity.
4-fluoro-n-(3-fluorobenzyl)-2-methylaniline structure
1021079-97-9 structure
Product Name:4-fluoro-n-(3-fluorobenzyl)-2-methylaniline
CAS No:1021079-97-9
MF:C14H13F2N
MW:233.2565305233
CID:1132210
PubChem ID:28484770
Update Time:2025-06-07

4-fluoro-n-(3-fluorobenzyl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-N-(3-fluorobenzyl)-2-methylaniline
    • 4-fluoro-N-[(3-fluorophenyl)methyl]-2-methylaniline
    • AKOS000242216
    • 1021079-97-9
    • 4-Fluoro-N-(3-fluorobenzyl)-2-Methylaniline, 97%
    • 4-fluoro-n-(3-fluorobenzyl)-2-methylaniline
    • MDL: MFCD11146517
    • Inchi: 1S/C14H13F2N/c1-10-7-13(16)5-6-14(10)17-9-11-3-2-4-12(15)8-11/h2-8,17H,9H2,1H3
    • InChI Key: CMEFUXUBZPGVND-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C)C=1)NCC1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 233.10160574g/mol
  • Monoisotopic Mass: 233.10160574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 12Ų

4-fluoro-n-(3-fluorobenzyl)-2-methylaniline Pricemore >>

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